Cas no 1704521-86-7 (4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one)
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dihydro-4-[[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]carbonyl]-2H-imidazol-2-one
- 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one
-
- Inchi: 1S/C16H19N3O2S/c1-11-4-2-3-5-12(11)14-6-7-19(8-9-22-14)15(20)13-10-17-16(21)18-13/h2-5,10,14H,6-9H2,1H3,(H2,17,18,21)
- InChI Key: XLALATWIYBFJOL-UHFFFAOYSA-N
- SMILES: C1(=O)NC=C(C(N2CCC(C3=CC=CC=C3C)SCC2)=O)N1
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-2591-2μmol |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-5μmol |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-10μmol |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-20μmol |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-1mg |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-2mg |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-3mg |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-4mg |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-5mg |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6481-2591-10mg |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one |
1704521-86-7 | 10mg |
$118.5 | 2023-09-08 |
4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one
Comprehensive Overview of 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one (CAS No. 1704521-86-7)
The compound 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one (CAS No. 1704521-86-7) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,4-thiazepane and dihydroimidazol-2-one moieties, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and modulating enzyme inhibition, which are hot topics in modern drug development.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments addressing chronic inflammation, neurodegenerative diseases, and metabolic disorders. The structural complexity of 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one positions it as a versatile scaffold for medicinal chemistry. Its 2-methylphenyl substituent enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS-targeted drugs.
The synthesis of CAS No. 1704521-86-7 involves multi-step organic reactions, including amide coupling and cyclization strategies, which are widely discussed in organic synthesis forums and patent literature. Its thiazepane ring contributes to conformational flexibility, a desirable trait for allosteric modulators—a trending focus in precision medicine. Computational studies suggest this compound may exhibit selective binding affinity, aligning with the growing emphasis on targeted therapies.
From a drug-likeness perspective, 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one demonstrates favorable ADME properties (Absorption, Distribution, Metabolism, Excretion), as predicted by QSAR models. These attributes resonate with the pharmaceutical industry's shift toward AI-driven drug design, where molecular descriptors and cheminformatics tools accelerate lead optimization.
Ongoing research explores its potential as a kinase inhibitor, particularly in cancer immunotherapy applications—a field experiencing exponential growth. The compound's imidazol-2-one core resembles pharmacophores found in approved JAK/STAT inhibitors, sparking interest in repurposing strategies. Additionally, its hydrogen-bonding capacity makes it relevant for protein-protein interaction disruption, a frontier in undruggable target research.
Environmental and regulatory considerations for CAS No. 1704521-86-7 align with green chemistry principles, as modern synthetic routes emphasize atom economy and catalytic processes. This responsiveness to sustainable pharma trends enhances its commercial viability, especially amid increasing scrutiny of pharmaceutical waste management.
In conclusion, 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one represents a compelling case study in structure-activity relationship optimization. Its intersection with fragment-based drug discovery and cryo-EM structural biology techniques underscores its relevance in contemporary research. As the scientific community prioritizes first-in-class therapeutics, this compound's patent landscape and derivative libraries warrant close monitoring for breakthrough applications.
1704521-86-7 (4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-2,3-dihydro-1H-imidazol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)